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Compound of Interest

Compound Name: Lucenin-2

Cat. No.: B191759

Fremont, CA - October 31, 2025 - This technical guide provides a comprehensive overview of
the Chemical Entities of Biological Interest (ChEBI) ontology for Lucenin-2 (CHEBI:6553), a C-
glycosyl compound of significant interest to researchers, scientists, and drug development
professionals. This document details its chemical identity, physicochemical properties,
biological roles, and relevant experimental protocols, with a focus on its antioxidant and anti-
inflammatory activities and associated signaling pathways.

Chemical Identity and Structure

Lucenin-2, also known as Luteolin-6,8-di-C-glucoside, is a tetrahydroxyflavone belonging to
the flavonoid class of organic compounds.[1] It is structurally characterized by a luteolin
aglycone substituted by beta-D-glucopyranosyl moieties at positions 6 and 8.[1]

Table 1: Chemical Identifiers for Lucenin-2
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Identifier Value Source

ChEBI ID CHEBI:6553 [1]

2-(3,4-dihydroxyphenyl)-5,7-
dihydroxy-6,8-
bis[(2S,3R,4R,5S,6R)-3,4,5-

IUPAC Name ) [1]
trihydroxy-6-
(hydroxymethyl)oxan-2-

yllchromen-4-one

Molecular Formula C27H30016 [1]

Molecular Weight 610.5 g/mol [1]

C1=CC(=C(C=C1C2=CC(=0)
C3=C(C(=C(C(=C302)
[C@H]4--INVALID-LINK--

SMILES [1]
C0O)0)0">C@@HO)0)
[C@H]5--INVALID-LINK--

C0)0)0">C@@HO0)0)0)O

INChl=1S/C27H30016/c28-5-
12-17(33)21(37)23(39)26(42-
12)15-19(35)14-10(32)4-11(7-
1-2-8(30)9(31)3-7)41-

nchi 25(14)16(20(15)36)27- ]
24(40)22(38)18(34)13(6-
29)43-27/h1-4,12-13,17-18,21-
24,26-31,33-40H,5-
6H2/t12-,13-,17-,18-,21+,22+,2
3-,24-,26+,27+/m1/s1

CAS Number 29428-58-8 [1]

Physicochemical Properties

Lucenin-2 is a solid compound with limited solubility in water and is typically extracted using
polar organic solvents. A summary of its key physicochemical properties is presented below.
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Table 2: Physicochemical Properties of Lucenin-2

Property Value Source
XLogP3 -2.6 [1]
Hydrogen Bond Donor Count 12 [2]
zzirnotgen Bond Acceptor 16 2]
Rotatable Bond Count 5 [2]
Topological Polar Surface Area 288 A2 [1]
Formal Charge 0 (2]

Biological and Pharmacological Activities

Lucenin-2 is naturally found in various plants, including Passiflora incarnata (passionflower)
and Artemisia herba-alba.[1] Its biological activities are largely attributed to its aglycone,
luteolin, a well-studied flavonoid with potent antioxidant and anti-inflammatory properties.

Antioxidant Activity

The antioxidant capacity of Lucenin-2 and its aglycone, luteolin, has been evaluated in various
in vitro assays. The free radical scavenging activity is a key mechanism underlying its
protective effects against oxidative stress.

Table 3: Antioxidant Activity of Luteolin and Related Compounds

Compound Assay IC50 Value Source

Luteolin-phospholipid DPPH radical

_ 28.33 pg/mL [3]
complex scavenging
_ DPPH radical
Luteolin , 26.304 pg-ml-1 [4]
scavenging
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Anti-inflammatory Activity

Luteolin, the aglycone of Lucenin-2, has demonstrated significant anti-inflammatory effects by
modulating key signaling pathways involved in the inflammatory response. While direct studies
on Lucenin-2 are limited, the activity of luteolin provides strong evidence for the potential anti-
inflammatory properties of its glycoside.

Table 4: Anti-inflammatory Activity of Luteolin

Activity Cell Line/Model IC50 Value Source

Inhibition of IL-5

L EoL-1 cells 18.7 uM
bioactivity

Signaling Pathway Modulation

The biological effects of Lucenin-2's aglycone, luteolin, are mediated through the modulation
of critical intracellular signaling pathways, including the Mitogen-Activated Protein Kinase
(MAPK) and Phosphatidylinositol 3-Kinase (PI3K)/Akt pathways. These pathways are central to
cellular processes such as inflammation, proliferation, and apoptosis.

MAPK Signaling Pathway

Luteolin has been shown to influence the MAPK signaling cascade, which involves a series of
protein kinases that regulate a wide range of cellular responses. By modulating the
phosphorylation of key MAPK components like ERK, JNK, and p38, luteolin can attenuate
inflammatory responses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ChEBI Ontology for Lucenin-2: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191759#chebi-ontology-for-lucenin-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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